Cas no 764-99-8 (Di(Ethylene Glycol) Divinyl Ether)

Di(Ethylene Glycol) Divinyl Ether is a high-purity, reactive ether compound primarily used as a crosslinking agent in polymerization processes. Its divinyl functionality enables efficient copolymerization with various monomers, enhancing the formation of stable, crosslinked polymer networks. The compound exhibits excellent solubility in common organic solvents, facilitating its incorporation into formulations. Its low viscosity and bifunctional structure make it suitable for applications requiring controlled curing, such as coatings, adhesives, and specialty resins. The ether linkage contributes to improved flexibility and chemical resistance in the resulting polymers. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential for radical-initiated reactions.
Di(Ethylene Glycol) Divinyl Ether structure
764-99-8 structure
Product Name:Di(Ethylene Glycol) Divinyl Ether
CAS No:764-99-8
MF:C8H14O3
MW:158.194962978363
MDL:MFCD00054610
CID:39786
PubChem ID:125308985
Update Time:2025-06-06

Di(Ethylene Glycol) Divinyl Ether Chemical and Physical Properties

Names and Identifiers

    • Diethylene glycol divinyl ether
    • bis(2-vinyloxyethyl) ether
    • 1,5-Divinyloxy-3-oxapentane
    • Diethylene Glycol Divinyl Ether (stabilized with KOH)
    • 1-ethenoxy-2-(2-ethenoxyethoxy)ethane
    • Divinyl Carbitol (stabilized with KOH)
    • 1,1'-[Oxybis(ethyleneoxy)]diethylene
    • ETHER, BIS(2-(VINYLOXY)ETHYL)
    • Ether, bis[2-(vinyloxy)ethyl]
    • Tox21_301264
    • Diethylene glycol divinyl ether (stabilized with 0.1% KOH)
    • Ethene, 1,1'-[oxybis(2,1-ethanediyloxy)]bis-
    • {2-[2-(Ethenyloxy)ethoxy]ethoxy}ethene
    • 764-99-8
    • Bis[2-(vinyloxy)ethyl] ether
    • NSC 6117
    • 3,9-Trioxaundeca-1,10-diene
    • DTXSID6044985
    • ETHER, BIS(2-VINYLOXYETHYL)
    • Diethyleneglycoldivinylether
    • WLN: 1U1O2O2O1U1
    • Divinyl ether diethylenglykolu [Czech]
    • Dvedeg [Russian]
    • Diethylene glycol divinyl ether, stab. 0.1% potassium hydroxide
    • ABM90Y2G95
    • CS-0031637
    • Divinyl ether diethylenglykolu
    • (2-(2-(ETHENYLOXY)ETHOXY)ETHOXY)ETHENE
    • Divinyl Carbitol
    • (2-(2-(vinyloxy)ethoxy)ethoxy)ethene
    • Ethene,1'-[oxybis(2,1-ethanediyloxy)]bis-
    • SCHEMBL37264
    • 3,6,9-Trioxaundeca-1,10-diene
    • AKOS015904283
    • EINECS 212-133-3
    • UNII-ABM90Y2G95
    • NCGC00256188-01
    • BRN 1752316
    • Q27273849
    • Bis(2-(vinyloxy)ethyl) ether
    • NSC-6117
    • 1-(2-[2-(Vinyloxy)ethoxy]ethoxy)ethylene #
    • DTXCID4024985
    • Divinylcarbitol
    • AS-15370
    • NS00001517
    • Di(ethylene glycol) divinyl ether, 99%
    • FT-0624895
    • diethyleneglycol divinyl ether
    • Dvedeg
    • SY050060
    • Ethene, 1,1'-(oxybis(2,1-ethanediyloxy))bis-
    • 1,1'-(Oxybis(ethyleneoxy))diethylene
    • CHEMBL3183169
    • EC 212-133-3
    • NSC6117
    • MFCD00054610
    • D89666
    • CAS-764-99-8
    • D0498
    • 4-01-00-02399 (Beilstein Handbook Reference)
    • DB-056071
    • Di(Ethylene Glycol) Divinyl Ether
    • MDL: MFCD00054610
    • Inchi: 1S/C8H14O3/c1-3-9-5-7-11-8-6-10-4-2/h3-4H,1-2,5-8H2
    • InChI Key: SAMJGBVVQUEMGC-UHFFFAOYSA-N
    • SMILES: O(CCOC=C)CCOC=C
    • BRN: 1752316

Computed Properties

  • Exact Mass: 158.09400
  • Monoisotopic Mass: 158.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 89.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.968 g/mL at 25 °C(lit.)
  • Melting Point: -21°C
  • Boiling Point: 197°C(lit.)
  • Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
  • Refractive Index: n20/D 1.446(lit.)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 27.69000
  • LogP: 1.32320
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined

Di(Ethylene Glycol) Divinyl Ether Security Information

Di(Ethylene Glycol) Divinyl Ether Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134847-100ml
Di(Ethylene Glycol) Divinyl Ether
764-99-8 ≥98.0%(GC),0.1%
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¥555.90 2023-09-03
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764-99-8 ≥98.0%(GC),0.1%
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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764-99-8 99%
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TRC
D444728-1mL
Di(Ethylene Glycol) Divinyl Ether
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$ 50.00 2022-06-05
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$ 65.00 2022-06-05
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Di(Ethylene Glycol) Divinyl Ether Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Ethanol, 2,2′-oxybis-, dipotassium salt ;  8 h, 175 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 5.5 - 6
Reference
Synthesis of diethylene glycol vinyl ether in bubble reactor
Zhao, Fei; Zhang, Yu; Zhang, Ji-bo; Jiang, Wei, Jilin Huagong Xueyuan Xuebao, 2013, 30(3), 6-9

Production Method 2

Reaction Conditions
1.1 Catalysts: Ethanol, 2,2′-oxybis-, potassium salt ;  > 0.6 MPa, 175 °C
Reference
Continuous synthesis process of diethylene glycol vinyl ether
Zhang, Jibo; Zhang, Yu; Bai, Chunjing, Jilin Huagong Xueyuan Xuebao, 2012, 29(3), 20-23

Production Method 3

Reaction Conditions
1.1 Reagents: 4-tert-Butylcatechol Catalysts: Potassium tert-butoxide ;  rt → 130 °C; 30 min, 100 - 130 °C
1.2 120 h, 175 - 180 °C; 30 min, 175 - 180 °C
Reference
Method for purifying vinyl ether monomers
, China, , ,

Production Method 4

Reaction Conditions
1.1 Catalysts: Potassium hydroxide ;  7 h, 19 bar, 155 °C; 155 °C → rt
Reference
Process for preparing divinyl ethers by reacting diols with acetylene and removing monovinyl ether from product mixture
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Catalysts: Potassium hydroxide ;  7 h, 19 bar, 155 °C; 155 °C → rt
Reference
Process for preparing divinyl ethers
, United States, , ,

Di(Ethylene Glycol) Divinyl Ether Raw materials

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:764-99-8)Diethylene glycol divinyl ether
Order Number:sfd8428
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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(CAS:764-99-8)二乙二醇二乙烯基醚
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Suzhou Senfeida Chemical Co., Ltd
(CAS:764-99-8)Diethylene glycol divinyl ether
sfd8428
Purity:99.9%
Quantity:200kg
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:764-99-8)
SFD432;SDF428
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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